Cas no 884341-38-2 (1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl-)

• Product Name: 1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl-
• CAS No: 884341-38-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 1923952
• Update Time: 2025-01-07

1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl-
• 1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N1,N1-dimethyl-

• Inchi： 1S/C11H19N3/c1-13(2)8-9-7-10(12)5-6-11(9)14(3)4/h5-7H,8,12H2,1-4H3
• InChI Key： RTOSOGGGOAYSNC-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=C(N)C=C1CN(C)C

Computed Properties

• Exact Mass: 193.158
• Monoisotopic Mass: 193.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5A^2

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 294.3±30.0 °C(Predicted)
• pka: 8.82±0.28(Predicted)